Halocarban
Halocarban
Halocarban is a phenylurea that is urea substituted by 4-chlorophenyl and 4-chloro-3-trifluoromethylphenyl groups at positions 1 and 3 respectively. It is often used in deodarants and soaps on account of its anbacterial properties. It has a role as an antibacterial agent. It is a member of phenylureas and a member of monochlorobenzenes. It contains a trifluoromethyl group.
Cloflucarban is a synthetic, carbanilide compound with antiseptic activity. Cloflucarban is used as disinfectant and is found in antimicrobial soaps and deodorants.
Cloflucarban is a synthetic, carbanilide compound with antiseptic activity. Cloflucarban is used as disinfectant and is found in antimicrobial soaps and deodorants.
Brand Name:
Vulcanchem
CAS No.:
369-77-7
VCID:
VC0524018
InChI:
InChI=1S/C14H9Cl2F3N2O/c15-8-1-3-9(4-2-8)20-13(22)21-10-5-6-12(16)11(7-10)14(17,18)19/h1-7H,(H2,20,21,22)
SMILES:
C1=CC(=CC=C1NC(=O)NC2=CC(=C(C=C2)Cl)C(F)(F)F)Cl
Molecular Formula:
C14H9Cl2F3N2O
Molecular Weight:
349.1 g/mol
Halocarban
CAS No.: 369-77-7
Cat. No.: VC0524018
Molecular Formula: C14H9Cl2F3N2O
Molecular Weight: 349.1 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Halocarban is a phenylurea that is urea substituted by 4-chlorophenyl and 4-chloro-3-trifluoromethylphenyl groups at positions 1 and 3 respectively. It is often used in deodarants and soaps on account of its anbacterial properties. It has a role as an antibacterial agent. It is a member of phenylureas and a member of monochlorobenzenes. It contains a trifluoromethyl group. Cloflucarban is a synthetic, carbanilide compound with antiseptic activity. Cloflucarban is used as disinfectant and is found in antimicrobial soaps and deodorants. |
|---|---|
| CAS No. | 369-77-7 |
| Molecular Formula | C14H9Cl2F3N2O |
| Molecular Weight | 349.1 g/mol |
| IUPAC Name | 1-(4-chlorophenyl)-3-[4-chloro-3-(trifluoromethyl)phenyl]urea |
| Standard InChI | InChI=1S/C14H9Cl2F3N2O/c15-8-1-3-9(4-2-8)20-13(22)21-10-5-6-12(16)11(7-10)14(17,18)19/h1-7H,(H2,20,21,22) |
| Standard InChI Key | ZFSXZJXLKAJIGS-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC=C1NC(=O)NC2=CC(=C(C=C2)Cl)C(F)(F)F)Cl |
| Canonical SMILES | C1=CC(=CC=C1NC(=O)NC2=CC(=C(C=C2)Cl)C(F)(F)F)Cl |
| Appearance | Solid powder |
| Melting Point | 214.5 °C |
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